Cas no 2227917-23-7 ((1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol)

(1S)-2-Amino-1-(7-chloroquinolin-8-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a quinoline scaffold with a chlorine substituent at the 7-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of both amino and hydroxyl functional groups on a stereogenic center enables its use in asymmetric synthesis and chiral ligand design. The 7-chloroquinoline moiety enhances its utility in medicinal chemistry, offering potential applications in antimalarial or antiviral drug development. Its well-defined stereochemistry ensures reproducibility in synthetic routes, while the structural rigidity of the quinoline ring contributes to stability in further derivatization. The compound's purity and stereochemical integrity are critical for research applications requiring precise molecular control.

(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol structure

2227917-23-7 structure

Product Name:(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol

CAS No:2227917-23-7

MF:C₁₁H₁₁ClN₂O

MW:222.67084145546

CID:6200325

PubChem ID:165686114

Update Time:2025-05-20

(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol
- EN300-1994694
- 2227917-23-7
- Inchi： 1S/C11H11ClN2O/c12-8-4-3-7-2-1-5-14-11(7)10(8)9(15)6-13/h1-5,9,15H,6,13H2/t9-/m1/s1
- InChI Key： HMUNMFOXUNKGLM-SECBINFHSA-N
- SMILES： ClC1C=CC2=CC=CN=C2C=1[C@@H](CN)O

Computed Properties

Exact Mass: 222.0559907g/mol
Monoisotopic Mass: 222.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 59.1Å²

(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1994694-0.05g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	0.05g	$1851.0	2023-09-16
Enamine	EN300-1994694-0.1g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	0.1g	$1939.0	2023-09-16
Enamine	EN300-1994694-0.25g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	0.25g	$2027.0	2023-09-16
Enamine	EN300-1994694-0.5g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	0.5g	$2115.0	2023-09-16
Enamine	EN300-1994694-1.0g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	1g	$2203.0	2023-06-01
Enamine	EN300-1994694-2.5g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	2.5g	$4319.0	2023-09-16
Enamine	EN300-1994694-5.0g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	5g	$6390.0	2023-06-01
Enamine	EN300-1994694-10.0g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	10g	$9474.0	2023-06-01
Enamine	EN300-1994694-1g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	1g	$2203.0	2023-09-16
Enamine	EN300-1994694-5g	(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol	2227917-23-7	5g	$6390.0	2023-09-16

(1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol Related Literature

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Additional information on (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol

Introduction to CAS No. 2227917-23-7: (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol

CAS No. 2227917-23-7, commonly referred to as (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule features a chloroquinoline ring system attached to an amino alcohol group, making it a unique candidate for further exploration in fields such as pharmacology, material science, and catalysis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan-1-ol, leveraging advanced stereocontrol techniques to ensure high enantiomeric purity. The synthesis typically involves a multi-step process, including the formation of the quinoline skeleton, followed by selective chlorination and subsequent amino alcohol functionalization. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, aiming to minimize environmental impact while maintaining high yields.

The structural uniqueness of CAS No. 2227917-23-7 lies in its chiral center, which is critical for its biological activity. The amino group and hydroxyl group are strategically positioned on the quinoline ring, allowing for strong hydrogen bonding interactions and potential enzyme inhibition properties. Recent studies have highlighted its promising role as a lead compound in drug discovery, particularly in the development of inhibitors for kinases and other key enzymes involved in disease pathways.

In terms of pharmacological applications, (1S)-2-amino-1-(7-chloroquinolin-8-yl)ethan